![molecular formula C17H25N7O3 B2717294 3,4,7,9-Tetramethyl-1-(2-morpholin-4-ylethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione CAS No. 898409-85-3](/img/structure/B2717294.png)
3,4,7,9-Tetramethyl-1-(2-morpholin-4-ylethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
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Description
3,4,7,9-Tetramethyl-1-(2-morpholin-4-ylethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione is a useful research compound. Its molecular formula is C17H25N7O3 and its molecular weight is 375.433. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Synthesis of Morpholine Derivatives
Compounds with morpholine groups, such as "3,8-Disubstituted-5H-Pyrimido[5’,4’:5,6][1,4]Thiazino[3,2-e][1,2,4]triazine," have been synthesized for their potential biological activities. The structural modifications and synthetic approaches provide insights into the development of novel heterocyclic systems with potential therapeutic applications (Karimian & Karimi, 2020).
Antibacterial and Antitumor Agents
Research on triazinyl and triazolyl derivatives of quinazolinediones has shown significant potency against human cell lines, highlighting the potential of triazine derivatives in the development of new antitumor agents (Al-Romaizan, Ahmed, & Elfeky, 2019). Another study synthesized and evaluated the antibacterial activity of 3-substituted-8-methoxy-1, 2, 4-triazino[3, 4-b]benzothiazole-4(H)-ones, emphasizing the relevance of triazine derivatives in antimicrobial research (Vartale et al., 2008).
Material Science Applications
Polymer Synthesis
The synthesis of new heat-resistant polyamides bearing a s-triazine ring indicates the utility of triazine derivatives in the development of advanced materials with excellent thermal stability and flame retardancy (Dinari & Haghighi, 2017). This research demonstrates the potential of incorporating triazine derivatives into polymers for enhanced material properties.
properties
IUPAC Name |
3,4,7,9-tetramethyl-1-(2-morpholin-4-ylethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N7O3/c1-11-12(2)24-13-14(20(3)17(26)21(4)15(13)25)18-16(24)23(19-11)6-5-22-7-9-27-10-8-22/h12H,5-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTOREKMZZSMMOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=NN(C2=NC3=C(N12)C(=O)N(C(=O)N3C)C)CCN4CCOCC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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